
Direct Red 254 solubility in water and organic
solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Direct Red 254

Cat. No.: B12363504 Get Quote

A Technical Guide to the Solubility of Direct Red
254
Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the solubility characteristics of Direct Red
254 in aqueous and organic media. It includes quantitative solubility data, detailed

experimental methodologies for solubility determination, and a workflow diagram to illustrate

the process.

Introduction to Direct Red 254
Direct Red 254 (C.I. 23635; CAS No. 101380-00-1) is a synthetic organic compound classified

as a direct dye, belonging to the disazo chemical class.[1][2] It is recognized for its vibrant

bluish-pink or red hue and is primarily used for coloring paper.[1][2] The dye is supplied as a

dark red powder or a liquid solution.[1][3] Understanding its solubility is critical for its application

in various industrial and research settings, ensuring optimal performance and formulation

stability.

It is important to distinguish Direct Red 254 from Pigment Red 254, a structurally different

compound from the diketopyrrolo-pyrrole (DPP) family, which is known for its very low solubility

in water and most solvents.[3][4] This guide focuses exclusively on the dye, Direct Red 254.
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Solubility Data
The solubility of Direct Red 254 has been characterized in water and a limited number of

organic solvents. The available quantitative and qualitative data are summarized in the table

below. Data for a wide range of organic solvents is not readily available in the literature,

reflecting its primary use in aqueous systems.

Solvent Formula Solubility
Temperatur
e

Remarks Reference

Water H₂O ~100 g/L Not Specified Soluble [3]

Water H₂O Soluble Not Specified
Qualitative

data
[1][5][6]

Ethanol C₂H₅OH
Slightly

Soluble
Not Specified

Qualitative

data
[5]

Concentrated

Sulfuric Acid
H₂SO₄ Soluble Not Specified

Qualitative

data
[5]

Experimental Protocol for Solubility Determination
This section outlines a general gravimetric method for determining the solubility of a dye like

Direct Red 254 in a given solvent. This protocol is a synthesis of standard laboratory

procedures for solubility testing.[7][8][9]

3.1 Materials and Equipment

Direct Red 254 powder

Solvent of interest (e.g., deionized water, ethanol)

Analytical balance (readable to 0.1 mg)

Vials or test tubes with screw caps

Volumetric flasks and pipettes
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Thermostatic shaker or water bath

Vortex mixer and/or sonicator

Syringe filters (e.g., 0.45 µm PTFE or equivalent)

Oven for drying

3.2 Procedure

Preparation of Supersaturated Solution:

Add an excess amount of Direct Red 254 powder to a known volume of the solvent in a

sealed vial. The amount should be more than what is expected to dissolve to ensure a

saturated solution is formed.

Tightly cap the vial to prevent solvent evaporation.

Equilibration:

Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached. Intermittent use of a vortex mixer or sonicator can help break up aggregates.[9]

Separation of Undissolved Solid:

Allow the vial to rest at the equilibrium temperature for several hours to let undissolved

solids settle.

Carefully draw a sample of the supernatant using a syringe.

Attach a syringe filter (0.45 µm) to the syringe and filter the solution into a pre-weighed,

clean, and dry vial. This step is crucial to remove all undissolved particles.[8]

Quantification:
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Accurately weigh the vial containing the filtered saturated solution to determine the total

mass of the solution.

Place the vial in an oven at a temperature sufficient to evaporate the solvent without

degrading the dye (e.g., 60-80 °C).

Continue drying until a constant weight of the residual dye is achieved.[8]

Weigh the vial with the dried dye residue.

3.3 Calculation The solubility can be calculated using the following formula:

Solubility (g/L) = [ (Mass of dried dye) / (Volume of solvent) ] * 1000

Where:

Mass of dried dye (g) = (Mass of vial + dried dye) - (Mass of empty vial)

Mass of solvent (g) = (Mass of vial + solution) - (Mass of vial + dried dye)

Volume of solvent (L) = (Mass of solvent) / (Density of solvent at the experimental

temperature)

Visualization of Experimental Workflow
The following diagram illustrates the logical steps of the experimental protocol for determining

the solubility of Direct Red 254.
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Preparation

Equilibration

Separation & Quantification

Calculation

1. Add excess Direct Red 254
to a known volume of solvent

2. Seal container to
prevent evaporation

3. Agitate at constant
temperature (24-48h)

Start Equilibration

4. Use vortex/sonication
to break aggregates

5. Allow solids to settle

Equilibration Complete

6. Filter supernatant through
0.45 µm syringe filter

7. Collect clear filtrate in
a pre-weighed vial

8. Evaporate solvent to
isolate dissolved dye

9. Weigh dried dye residue

10. Calculate Solubility
(e.g., in g/L)

Final Measurement

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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